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Compound of Interest

Compound Name: 1-Cyano-4-fluoronaphthalene

Cat. No.: B076119

An In-Depth Technical Guide to 1-Cyano-4-
fluoronaphthalene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 1-Cyano-4-fluoronaphthalene. The information is curated for professionals in
research and development, offering detailed data, experimental protocols, and visual
representations of key chemical processes and analytical workflows.

Physical Properties

1-Cyano-4-fluoronaphthalene is a solid at room temperature.[1] While specific data for its
boiling point and density are not readily available in the searched literature, properties of the
closely related compound 1-fluoronaphthalene are provided for reference.

Table 1: Physical Properties of 1-Cyano-4-fluoronaphthalene and Related Compounds
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1-Cyano-4- 1-Fluoronaphthalene (for
Property

fluoronaphthalene reference)
CAS Number 13916-99-9[1][2] 321-38-0[3]
Molecular Formula C11HeFN[1][2] C1oH7F[3]

Molecular Weight 171.17 g/mol [1] 146.16 g/mol [3]
Melting Point 89-91 °C[2] -13 °C[4]

Boiling Point Data not available 215 °CJ[4]

Density Data not available 1.1322 g/mL at 20 °C[4]

Physical Form

Solid[1]

Liquid[4]

Solubility:

1-Cyano-4-fluoronaphthalene is expected to be soluble in common organic solvents, a
characteristic typical of aromatic nitriles. While specific quantitative solubility data is not
available, the related compound 1-fluoronaphthalene is known to be soluble in organic solvents
such as ethanol, methanol, and dichloromethane, but insoluble in water.[3]

Chemical Properties
The chemical reactivity of 1-Cyano-4-fluoronaphthalene is dictated by the interplay of the
cyano and fluoro substituents on the naphthalene ring.

Reactivity of the Cyano Group:

The cyano group (-CN) is a versatile functional group that can undergo a variety of
transformations:

o Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to yield the
corresponding carboxylic acid, 4-fluoro-1-naphthoic acid. This reaction is a standard
transformation for nitriles.[5]

e Reduction: The cyano group can be partially reduced to an aldehyde (4-fluoro-1-
naphthaldehyde) using reducing agents like diisobutylaluminium hydride (DIBAL-H).
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Complete reduction can lead to the corresponding amine.[6]
Reactivity of the Fluoro Group and Naphthalene Ring:
The fluorine atom and the naphthalene ring itself are susceptible to specific reactions:

» Nucleophilic Aromatic Substitution (SNATr): The fluorine atom, activated by the electron-
withdrawing cyano group, can be displaced by strong nucleophiles. This is a common
reaction for fluoroaromatic compounds.[7][8]

» Electrophilic Aromatic Substitution: The naphthalene ring can undergo electrophilic
substitution reactions, such as nitration, halogenation, and sulfonation. The positions of
substitution will be directed by the existing cyano and fluoro groups. Naphthalene itself is
more reactive than benzene in these reactions.[9]

Spectral Data

Definitive spectral data for 1-Cyano-4-fluoronaphthalene is limited in the available literature.
However, typical spectral characteristics can be inferred from related structures and general
principles of spectroscopy.

Table 2: Expected Spectral Characteristics of 1-Cyano-4-fluoronaphthalene
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Technique Expected Observations

Aromatic protons would appear in the downfield
region (typically 7.0-8.5 ppm). The electron-

1H NMR withdrawing nature of the cyano and fluoro
groups would influence the specific chemical

shifts of the neighboring protons.[10]

The carbon of the cyano group would appear

around 115-125 ppm. The carbon attached to
13C NMR the fluorine atom would show a large C-F

coupling constant. Aromatic carbons would

resonate in the 110-160 ppm range.[8][11]

A sharp, strong absorption band characteristic of
the C=N stretch would be expected in the range
of 2220-2260 cm~1. C-F stretching vibrations
would appear in the 1000-1400 cm~1 region.

FT-IR

Aromatic C-H and C=C stretching bands would

also be present.[12]

The molecular ion peak (M*) would be observed
at an m/z corresponding to the molecular weight

Mass Spectrometry of the compound (171.17). Fragmentation
patterns would likely involve the loss of HCN
and other characteristic fragments of the

naphthalene ring.[13]

Experimental Protocols

Detailed methodologies for key experiments relevant to the characterization of 1-Cyano-4-
fluoronaphthalene are provided below.

Synthesis of 1-Cyano-4-fluoronaphthalene

A potential synthetic route involves the cyanation of 1-fluoronaphthalene. The following diagram
illustrates a generalized workflow for this transformation.
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Reaction Conditions Workup & Purification

Temperature Chromatography

Reactants Catalyst

Product

Cyanide Source
1-Fluoronaphthalene

1-Cyano-4-fluoronaphthalene

Solvent

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 1-Cyano-4-fluoronaphthalene.
Detailed Protocol (lllustrative):

o Reaction Setup: In a reaction vessel, dissolve 1-fluoronaphthalene in a suitable aprotic polar
solvent such as DMF or DMSO.

o Addition of Reagents: Add a cyanide source, such as sodium cyanide or potassium cyanide,
and a palladium or nickel catalyst.

e Reaction Conditions: Heat the mixture to an elevated temperature (e.g., 100-150 °C) and stir
for several hours until the reaction is complete, as monitored by TLC or GC.

o Workup: Cool the reaction mixture and quench with water. Extract the product into an organic
solvent like ethyl acetate.

 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. Purify the crude product by column chromatography on
silica gel to obtain pure 1-Cyano-4-fluoronaphthalene.
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Determination of Physical Properties

The following diagrams outline the standard laboratory procedures for determining key physical

properties.

Melting Point Determination:

Pack sample into capillary tube

Place in melting point apparatus

Heat slowly (1-2 °C/min)

Observe and record temperature range

(onset to complete melting)

Click to download full resolution via product page
Caption: Workflow for melting point determination.

Boiling Point Determination (Micro method):
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Place liquid in a small test tube
with an inverted capillary tube

Attach to a thermometer and heat
in a Thiele tube

Observe for a rapid stream of bubbles

Cool and record temperature when

liquid enters the capillary

Click to download full resolution via product page

Caption: Workflow for micro boiling point determination.

Spectroscopic Analysis Workflows

The following diagrams illustrate the general workflows for obtaining key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve sample orto R tube Acquire spectrum
e ent (e D < (*H, =C)

Click to download full resolution via product page
Caption: General workflow for NMR spectroscopic analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy:
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Acquire background spectrum

Prepare sample Analyze absorption bands
(e.g., KBr pellet or thin film) (functional groups)

Acquire sample spectrum

Click to download full resolution via product page
Caption: General workflow for FT-IR spectroscopic analysis.

Mass Spectrometry (MS):
Introduce sample into lonize sample ~ | Separate ions by B foms Analyze mass spectrum
ion source (e.g., El, ESI) "| mass-to-charge ratio (molecular ion, fragmentation)

Click to download full resolution via product page

Caption: General workflow for mass spectrometric analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-1-cyano-4-fluoronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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